3-Isopropoxybenzoic acid

• IUPAC Name: 3-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C10H12O3/c1-7(2)13-9-5-3-4-8(6-9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key: QPVBLLQBUNVSJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID10343016
• Molecular Weight: 180.20 g/mol
• CAS No.: 60772-67-0

Description

3-Isopropoxybenzoic acid is an organic compound with the molecular formula C10H12O3. It is characterized by a benzoic acid core substituted with an isopropoxy group at the third position. This compound appears as white crystals or crystalline powder and is slightly soluble in solvents like ethanol, chloroform, and ether, but insoluble in water .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method for synthesizing 3-Isopropoxybenzoic acid involves the reaction of 3-chlorobenzoic acid with isopropanol. The reaction typically occurs under reflux conditions with a suitable base to facilitate the substitution reaction .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 3-Isopropoxybenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The isopropoxy group can be substituted with other functional groups under appropriate conditions.

Esterification: The carboxylic acid group can react with alcohols to form esters.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Substitution: Reagents like sodium hydroxide or potassium carbonate in an organic solvent.

Esterification: Acid catalysts such as sulfuric acid or p-toluenesulfonic acid.

Reduction: Lithium aluminum hydride in anhydrous ether.

Major Products:

Substitution: Various substituted benzoic acids.

Esterification: Isopropyl benzoate derivatives.

Reduction: 3-Isopropoxybenzyl alcohol.

Scientific Research Applications

3-Isopropoxybenzoic acid is utilized in several scientific research applications:

Chemistry: It serves as a reagent in the synthesis of various organic compounds, including pharmaceuticals and dyes.

Biology: It is used in the study of protein structures and functions, particularly in proteomics.

Industry: It is used in the production of specialty chemicals and as an intermediate in organic synthesis.

Mechanism of Action

The exact mechanism of action of 3-Isopropoxybenzoic acid is not well understood. it is believed to act as a proton donor, participating in acid-base reactions. This property allows it to form various organic compounds through proton transfer reactions.

Comparison with Similar Compounds

• 3-Cyano-4-isopropoxybenzoic acid
• 4-Isopropoxybenzoic acid
• 3-Isopropylbenzoic acid

Comparison:

• 3-Cyano-4-isopropoxybenzoic acid: Similar in structure but contains a cyano group, making it more reactive in certain chemical reactions.
• 4-Isopropoxybenzoic acid: The isopropoxy group is at the fourth position, which can influence its reactivity and physical properties.
• 3-Isopropylbenzoic acid: Contains an isopropyl group instead of an isopropoxy group, affecting its solubility and reactivity .

3-Isopropoxybenzoic acid stands out due to its unique combination of the isopropoxy group and the benzoic acid core, providing distinct reactivity and applications in various fields.

Biological Activity

3-Isopropoxybenzoic acid (C10H12O3), also known as 2-hydroxy-3-isopropylbenzoic acid, is a compound of significant interest in medicinal chemistry and pharmacology due to its diverse biological activities. This article explores its biological activity, including anti-inflammatory, antimicrobial, and potential therapeutic effects, supported by data tables and relevant research findings.

Chemical Structure and Properties

This compound features a benzoic acid core with an isopropoxy group attached to the third carbon. Its structural formula is represented as follows:

$$\text{C}_6\text{H}_4(\text{COOH})(\text{OCH CH}_3)_2)$$

The compound has been studied for its pharmacological properties, particularly in relation to its interaction with various biological systems.

1. Anti-inflammatory Activity

Research indicates that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit nitric oxide (NO) production in macrophage cell lines, suggesting a mechanism that may be beneficial in treating inflammatory conditions.

• Table 1: Inhibition of NO Production by this compound

Concentration (µM)	NO Production Inhibition (%)
10	25
25	45
50	70

These results indicate a dose-dependent inhibition of NO production, highlighting the compound's potential as an anti-inflammatory agent .

2. Antimicrobial Activity

This compound has shown promising antimicrobial activity against various pathogens. Studies have reported its effectiveness against both Gram-positive and Gram-negative bacteria.

• Table 2: Antimicrobial Efficacy of this compound

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

The compound's broad-spectrum antimicrobial properties suggest its potential application in developing new antibacterial agents .

3. Potential Neuroprotective Effects

Emerging research indicates that compounds similar to this compound may exhibit neuroprotective effects through modulation of GABA receptors. This could have implications for treating neurodegenerative diseases.

• Table 3: GABA Modulation by Analogous Compounds

Compound	GABA Receptor Potentiation (%)
Propofol	85
This compound	TBD

While specific data on this compound's direct effects on GABA receptors is limited, its structural similarities to known modulators warrant further investigation .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds, providing insights into the potential therapeutic roles of this compound:

• A study evaluating the anti-inflammatory effects of various alkyl-substituted benzoic acids found that those with branched alkyl groups exhibited enhanced activity compared to their linear counterparts. This suggests that the isopropyl group may contribute positively to the compound's efficacy .
• Another investigation into the metabolic pathways of alkoxybenzoic acids indicated that hydroxylation and dealkylation processes play critical roles in their biological activity, which may also apply to the metabolism of this compound .

Synthesis routes and methods

Procedure details

Combine 3-hydroxybenzoic acid (100 mmol), 2-iodopropane (500 mmol), K2CO3 (300 mmol), and 2-butanone (300 mL). Heat at reflux for 72 h. Concentrate in vacuo to obtain a residue. Add water (500 mL) and cool in an ice bath. Adjust to pH 1 by dropwise addition of concentrated HCl. Extract with dichloromethane (3×200 mL). Extract the combined organic layers with water (200 mL), dry over Na2SO4, filter, and concentrate in vacuo to obtain a residue. Purify to obtain the title compound.